Cas no 1251689-98-1 (2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 1251689-98-1
• MF: C₁₈H₁₉FN₄O₃S
• MW: 390.431865930557
• CID: 5398073
• Update Time: 2025-11-05

2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methyl]-8-piperidin-1-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C18H19FN4O3S/c19-15-8-6-14(7-9-15)13-23-18(24)22-12-4-5-16(17(22)20-23)27(25,26)21-10-2-1-3-11-21/h4-9,12H,1-3,10-11,13H2
• InChI Key： QNGBFEXGPJRZEC-UHFFFAOYSA-N
• SMILES： C12=NN(CC3=CC=C(F)C=C3)C(=O)N1C=CC=C2S(N1CCCCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

Compound CAS No. 1251689-98-1: 2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

The compound with CAS No. 1251689-98-1, named 2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a triazolopyridine core, which is a fused bicyclic system consisting of a triazole ring and a pyridine ring. This core is further substituted with a piperidine sulfonyl group at the 8-position and a (4-fluorophenyl)methyl group at the 2-position. These substituents play a crucial role in modulating the compound's physicochemical properties and biological activity.

Recent studies have highlighted the importance of triazolopyridine derivatives in various therapeutic areas. For instance, researchers have explored their potential as kinase inhibitors, which are critical targets in the treatment of cancer and inflammatory diseases. The presence of the piperidine sulfonyl group in this compound suggests that it may exhibit potent inhibitory activity against specific kinase enzymes, making it a promising candidate for further investigation.

The (4-fluorophenyl)methyl substituent adds another layer of complexity to this molecule. Fluorine atoms are known to enhance the lipophilicity of compounds, which can improve their bioavailability and tissue penetration. This feature makes the compound particularly attractive for drug developers seeking to optimize pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions. The synthesis route typically begins with the preparation of the triazolopyridine core, followed by functionalization with the desired substituents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological activity of this compound with greater accuracy. Molecular docking studies have revealed that it exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs.

Moreover, preclinical studies have demonstrated that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and moderate clearance rates. These characteristics are essential for developing drugs that can be administered conveniently and effectively in clinical settings.

In conclusion, CAS No. 1251689-98-1, or 2-[(4-fluorophenyl)methyl]-8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one, represents a cutting-edge chemical entity with significant potential in pharmaceutical research. Its unique structure and promising biological activity make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic agents.